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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

In the landscape of chemical research and drug development, a thorough understanding of
isomeric differences is paramount to predicting biological activity and ensuring safety. This
guide provides a comparative study of N-Methyl-p-(o-tolylazo)aniline and its positional
isomers: N-Methyl-p-(m-tolylazo)aniline and N-Methyl-p-(p-tolylazo)aniline. These compounds
belong to the azo dye family, a class of molecules with wide-ranging applications and
significant biological implications.

Physicochemical Properties

While specific experimental data for the individual isomers of N-Methyl-p-(tolylazo)aniline are
not readily available in public literature, a comparative analysis can be initiated by examining
the properties of their parent molecules, N-Methylaniline and the toluidine isomers (o-, m-, and
p-toluidine). This foundational data provides insights into the expected physicochemical
characteristics of the final azo compounds.
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N-
Property . o-Toluidine m-Toluidine p-Toluidine
Methylaniline
Molecular
C7HoN C7H9N C7HoN C7HoN
Formula
) 107.15 g/mol [1]
Molecular Weight 2] 107.17 g/mol 107.17 g/mol 107.17 g/mol
Colorless to
Appearance brown viscous Viscous liquid Viscous liquid Flaky solid
liquid[1]
Melting Point -57 °C[3] -23°C -30 °C 43 °C
Boiling Point 196 °C[3] 199-200 °C 203-204 °C 200 °C
Solubility in Slightly
Poorly soluble Poorly soluble Poorly soluble
Water soluble[3]

Synthesis of N-Methyl-p-(tolylazo)aniline Isomers

The synthesis of N-Methyl-p-(o/m/p-tolylazo)aniline typically involves a two-step diazotization
and coupling reaction.

Experimental Protocol:

Step 1: Diazotization of Toluidine Isomers

e Dissolve the respective toluidine isomer (o-, m-, or p-toluidine) in an aqueous solution of a
strong acid, typically hydrochloric acid.

e Cool the solution to 0-5 °C in an ice bath.

e Slowly add a chilled aqueous solution of sodium nitrite (NaNO2) to the toluidine solution. The
temperature should be strictly maintained below 5 °C to prevent the decomposition of the
diazonium salt.

o The completion of the diazotization reaction can be tested using starch-iodide paper, where
the presence of excess nitrous acid will turn the paper blue.
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Step 2: Azo Coupling with N-Methylaniline

Dissolve N-Methylaniline in a suitable solvent, such as ethanol or acetic acid.
e Cool the N-Methylaniline solution in an ice bath.

o Slowly add the freshly prepared, cold diazonium salt solution from Step 1 to the N-
Methylaniline solution with constant stirring.

e Maintain the temperature of the reaction mixture at 0-5 °C.

e The coupling reaction results in the formation of the corresponding N-Methyl-p-
(tolylazo)aniline isomer, which will precipitate out of the solution.

e The colored product can then be isolated by filtration, washed with cold water, and purified
by recrystallization.
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General Synthesis of N-Methyl-p-(tolylazo)aniline Isomers

Step 1: Diazotization

0-, m-, or p-Toluidine

HCI, NaNO2

0-5°C

Step 2: Azo Coupling

Toluidine Diazonium Salt N-Methylaniline

Azo Coupling

0-5°C

N-Methyl-p-(o/m/p-tolylazo)aniline
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Postulated Metabolic Activation Pathway of Aminoazo Dyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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